Cas no 1698093-60-5 (4-bromo-3-chloro-N-(pyridin-3-yl)methylaniline)

• Product Name: 4-bromo-3-chloro-N-(pyridin-3-yl)methylaniline
• CAS No: 1698093-60-5
• MF: C₁₂H₁₀BrClN₂
• MW: 297.578200817108
• CID: 5744779
• PubChem ID: 91654540
• Update Time: 2025-06-15

4-bromo-3-chloro-N-(pyridin-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-chloro-N-[(pyridin-3-yl)methyl]aniline
• 1698093-60-5
• 4-Bromo-3-chloro-N-(pyridin-3-ylmethyl)aniline
• EN300-197463
• 3-Pyridinemethanamine, N-(4-bromo-3-chlorophenyl)-
• 4-bromo-3-chloro-N-(pyridin-3-yl)methylaniline

• Inchi： 1S/C12H10BrClN2/c13-11-4-3-10(6-12(11)14)16-8-9-2-1-5-15-7-9/h1-7,16H,8H2
• InChI Key： RAHRRYSRZKRYSU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)NCC1C=NC=CC=1

Computed Properties

• Exact Mass: 295.97159g/mol
• Monoisotopic Mass: 295.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.558±0.06 g/cm3(Predicted)
• Boiling Point: 421.0±40.0 °C(Predicted)
• pka: 4.91±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-bromo-3-chloro-N-(pyridin-3-yl)methylaniline

Comprehensive Overview of 4-bromo-3-chloro-N-(pyridin-3-yl)methylaniline (CAS No. 1698093-60-5)

4-bromo-3-chloro-N-(pyridin-3-yl)methylaniline (CAS No. 1698093-60-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and chloro substituents, is a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a pyridine ring, enhances its utility in drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and sustainable agriculture.

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In summary, 4-bromo-3-chloro-N-(pyridin-3-yl)methylaniline (CAS No. 1698093-60-5) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug discovery to sustainable agriculture—underscore its importance in addressing contemporary scientific challenges. As interest in tailored molecular architectures grows, this compound will likely remain a focal point in both academic and industrial settings.